(7R,8S,9S,10S)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraace
(7R,8S,9S,10S)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraace
Brand Name:
Vulcanchem
CAS No.:
1004551-26-1
VCID:
VC0031563
InChI:
InChI=1S/C28H24O8/c1-13(29)33-25-21-12-19-9-8-17-6-5-7-18-10-11-20(23(19)22(17)18)24(21)26(34-14(2)30)28(36-16(4)32)27(25)35-15(3)31/h5-12,25-28H,1-4H3/t25-,26+,27+,28+/m1/s1
SMILES:
CC(=O)OC1C(C(C2=C(C1OC(=O)C)C=C3C=CC4=C5C3=C2C=CC5=CC=C4)OC(=O)C)OC(=O)C
Molecular Formula:
C28H24O8
Molecular Weight:
488.492
(7R,8S,9S,10S)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraace
CAS No.: 1004551-26-1
Reference Standards
VCID: VC0031563
Molecular Formula: C28H24O8
Molecular Weight: 488.492
![(7R,8S,9S,10S)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraace - 1004551-26-1](/images/no_structure.jpg)
| CAS No. | 1004551-26-1 |
|---|---|
| Product Name | (7R,8S,9S,10S)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraace |
| Molecular Formula | C28H24O8 |
| Molecular Weight | 488.492 |
| IUPAC Name | [(7R,8S,9S,10S)-7,9,10-triacetyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] acetate |
| Standard InChI | InChI=1S/C28H24O8/c1-13(29)33-25-21-12-19-9-8-17-6-5-7-18-10-11-20(23(19)22(17)18)24(21)26(34-14(2)30)28(36-16(4)32)27(25)35-15(3)31/h5-12,25-28H,1-4H3/t25-,26+,27+,28+/m1/s1 |
| Standard InChIKey | MSRWOBZVGHXFMK-UNFRKHOWSA-N |
| SMILES | CC(=O)OC1C(C(C2=C(C1OC(=O)C)C=C3C=CC4=C5C3=C2C=CC5=CC=C4)OC(=O)C)OC(=O)C |
| Last Modified | Aug 20 2021 |
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